Methyl 3-bromo-4-chloro-2-methoxybenzoate

• Molecular Formula: C9H8BrClO3
• Molecular Weight: 279.51 g/mol
• IUPAC Name: methyl 3-bromo-4-chloro-2-methoxybenzoate
• InChI: InChI=1S/C9H8BrClO3/c1-13-8-5(9(12)14-2)3-4-6(11)7(8)10/h3-4H,1-2H3
• InChI Key: PHHOZBPNQIOHEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Br)Cl)C(=O)OC

Description

Methyl 3-bromo-4-chloro-2-methoxybenzoate is a substituted aromatic ester characterized by a benzoate backbone functionalized with bromine (Br) at position 3, chlorine (Cl) at position 4, and a methoxy group (-OCH₃) at position 2. This compound is typically synthesized via esterification of the corresponding carboxylic acid using methyl iodide (MeI) and a base such as potassium carbonate (K₂CO₃) in acetone, as demonstrated in analogous syntheses of methyl-substituted benzoates . Its structural complexity and halogenated substituents make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 3-bromo-4-chloro-2-methoxybenzoate can be synthesized through several methods. One common approach involves the bromination and chlorination of methyl 2-methoxybenzoate. The reaction typically requires a brominating agent such as bromine (Br2) and a chlorinating agent like thionyl chloride (SOCl2) under controlled conditions to ensure selective substitution at the desired positions on the aromatic ring .

Industrial Production Methods

In industrial settings, the production of methyl 3-bromo-4-chloro-2-methoxybenzoate may involve continuous flow processes to enhance efficiency and yield. These processes often utilize automated systems to precisely control reaction parameters such as temperature, pressure, and reagent concentrations .

Chemical Reactions Analysis

Types of Reactions

Methyl 3-bromo-4-chloro-2-methoxybenzoate undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine and chlorine atoms can be replaced by nucleophiles under suitable conditions.

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The compound can be reduced to remove halogen substituents or to modify the aromatic ring.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst.

Major Products Formed

Nucleophilic Substitution: Formation of substituted benzoates.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of dehalogenated benzoates or modified aromatic rings.

Scientific Research Applications

Methyl 3-bromo-4-chloro-2-methoxybenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 3-bromo-4-chloro-2-methoxybenzoate involves its interaction with specific molecular targets. The compound can act as an electrophile due to the presence of electron-withdrawing bromine and chlorine atoms, making it reactive towards nucleophiles. This reactivity allows it to participate in various chemical transformations, influencing biological pathways and molecular interactions .

Comparison with Similar Compounds

Key Observations :

• Similarity Scores : Methyl 4-bromo-2-chlorobenzoate (0.94) shares the ester group but differs in halogen positions, highlighting the critical role of substituent orientation in structural similarity .
• Functional Groups : Replacement of the ester with a carboxylic acid (e.g., 4-bromo-2,5-dichlorobenzoic acid) reduces similarity (0.90), underscoring the ester group’s importance in molecular recognition .

Physicochemical Properties

• Boiling/Melting Points : Halogen electronegativity (Br > Cl) and steric bulk may elevate boiling points relative to less substituted esters.

Analytical Characterization

Gas chromatography (GC) and mass spectrometry (MS) are critical for distinguishing such compounds. For example, halogenated methyl esters exhibit distinct retention times and fragmentation patterns, as observed in resin-derived esters like sandaracopimaric acid methyl ester . Methyl 3-bromo-4-chloro-2-methoxybenzoate would likely show a longer GC retention time than less polar analogs due to its higher molecular weight and halogen content.

Structural and Crystallographic Insights

Tools like ORTEP-3 facilitate visualization of molecular geometry, which is vital for understanding steric interactions influenced by halogen placement. For instance, the 3-bromo and 4-chloro substituents may induce torsional strain in the aromatic ring, altering packing efficiency in crystalline forms .